Cas no 93923-99-0 (3-[2-[(z)-heptadec-8-enyl]-3-(2-hydroxyethyl)-4,5-dihydroimidazol-3-ium-1-yl]propanoate)

• Product name: 3-[2-[(z)-heptadec-8-enyl]-3-(2-hydroxyethyl)-4,5-dihydroimidazol-3-ium-1-yl]propanoate
• CAS No: 93923-99-0
• MF: C₂₅H₄₆N₂O₃
• MW: 422.644347667694
• CID: 1983593
• PubChem ID: 44152728

3-[2-[(z)-heptadec-8-enyl]-3-(2-hydroxyethyl)-4,5-dihydroimidazol-3-ium-1-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• 3-[2-[(z)-heptadec-8-enyl]-3-(2-hydroxyethyl)-4,5-dihydroimidazol-3-ium-1-yl]propanoate
• (Z)-1-(2-Carboxylatoethyl)-2-(heptadec-8-enyl)-4,5-dihydro-3-(2-hydroxyethyl)-1H-imidazolium
• 3-[2-[(Z)-heptadec-8-enyl]-3-(2-hydroxyethyl)imidazolidin-1-ium-1-yl]propanoate
• JBIBAOFSQFPZPK-KTKRTIGZSA-N
• 1H-Imidazolium, 1-(2-carboxyethyl)-2-(8-heptadecenyl)-4,5-dihydro-3-(2-hydroxyethyl)-, inner salt, (Z)-
• DTXSID901111821
• 93923-99-0
• EINECS 300-190-8

• Inchi： InChI=1S/C25H46N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-26(19-18-25(29)30)20-21-27(24)22-23-28/h9-10,28H,2-8,11-23H2,1H3/b10-9-
• InChI Key： JBIBAOFSQFPZPK-KTKRTIGZSA-N
• SMILES： CCCCCCCCC=CCCCCCCCC1=[N+](CCN1CCC(=O)[O-])CCO

Computed Properties

• Exact Mass: 422.35084333Da
• Monoisotopic Mass: 422.35084333Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 19
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų
• XLogP3: 6.2